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Compound of Interest

Compound Name: Fenchlorphos

Cat. No.: B1679524 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fenchlorphos. The following procedural steps and

data are designed to ensure safe operational use and disposal, fostering a secure laboratory

environment.

Hazard Summary
Fenchlorphos is an organophosphate insecticide that functions as an acetylcholinesterase

inhibitor.[1][2][3] It is harmful if swallowed and toxic in contact with skin.[4] The substance can

be absorbed through the skin and may cause adverse effects on the nervous system, with

symptoms potentially being delayed.[1][5] Fenchlorphos is also very toxic to aquatic life with

long-lasting effects.[4] It is available as a white crystalline solid or as a solution, often in

acetonitrile, which is a highly flammable liquid.[1][6][7]

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure.
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PPE Category Specification Rationale

Hand Protection
Impervious gloves such as

nitrile rubber or Viton™.[4]

Prevents dermal absorption, as

Fenchlorphos is toxic upon

skin contact.[1][4]

Eye/Face Protection

Safety glasses with side

shields or goggles.[4] A face

shield should be used in

combination with respiratory

protection when handling the

powder form.[8][9]

Protects against splashes and

dust, preventing serious eye

irritation.[6][7]

Body Protection

Wear suitable protective

clothing, including a chemical-

resistant apron and long-

sleeved clothing.[4] Remove

and wash contaminated

clothing before reuse.[4][9]

Minimizes skin contact and

contamination of personal

clothing. Fenchlorphos can be

absorbed through the skin.[5]

[8][9]

Respiratory Protection

A particulate filter respirator is

recommended, adapted to the

airborne concentration of the

substance, especially when

handling powder.[8][9] Use in a

well-ventilated area or with

local exhaust ventilation.[8][9]

Prevents inhalation of dust or

mists which can lead to

systemic poisoning.[5][8][9]

Symptoms of inhalation

exposure include dizziness,

sweating, and labored

breathing.[5][8][9]

Chemical and Physical Properties
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Property Value

Appearance White to light-tan crystalline solid.[1]

Molecular Formula C8H8Cl3O3PS

Molecular Weight 321.5 g/mol [1]

Melting Point 41°C (106°F)[1][5]

Boiling Point 81°C (177.8°F) (for a solution in acetonitrile)[6]

Flash Point 2°C (35.6°F) (for a solution in acetonitrile)[6]

Solubility in Water Insoluble[5]

Occupational Exposure Limits (OSHA PEL) TWA 15 mg/m³[5]

Occupational Exposure Limits (NIOSH REL) TWA 10 mg/m³[5]

Operational Plan: Handling Fenchlorphos in a
Laboratory Setting
This protocol outlines the step-by-step procedure for safely handling Fenchlorphos.

1. Preparation:

Ensure all necessary PPE is available and in good condition.
Work in a designated area, preferably within a chemical fume hood.
Have spill cleanup materials readily accessible.
Keep ignition sources away, especially when working with Fenchlorphos solutions in
flammable solvents like acetonitrile.[6][7]
Ensure safety shower and eyewash stations are accessible and operational.

2. Handling:

Don the appropriate PPE: lab coat, long-sleeved clothing, chemical-resistant gloves, and eye
protection.
When weighing the solid form, prevent dust dispersion.[8][9]
If working with a solution, use non-sparking tools and take measures against static
discharge.[6]
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Avoid contact with skin, eyes, and clothing.[4]
Do not eat, drink, or smoke in the handling area.[8][9]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling and before breaks.[4]
Clean the work area, decontaminating surfaces as necessary.
Properly remove and store or dispose of PPE. Contaminated disposable items must be
discarded as hazardous waste. Reusable items should be cleaned thoroughly.[10]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure safety.

1. Waste Collection:

Fenchlorphos and materials contaminated with it must be treated as hazardous waste.
Do not dispose of with household or regular laboratory garbage.[6]
Collect all waste in clearly labeled, sealed containers.

2. Disposal Procedure:

Disposal must be conducted according to official federal, state, and local regulations.[6]
Contact your institution's environmental health and safety department or a licensed
hazardous waste disposal company for guidance.
Never pour Fenchlorphos waste down the drain or into the sewage system, as it is very
toxic to aquatic life.[6][8][9][11]

3. Empty Container Disposal:

Empty containers are still considered hazardous.
Triple-rinse the container with a suitable solvent.[11]
The rinsate must be collected and disposed of as hazardous waste.
Follow institutional guidelines for the disposal of rinsed containers.

Visual Workflow Guides
The following diagrams illustrate key procedural workflows for handling Fenchlorphos.
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Caption: Standard Operating Procedure for Handling Fenchlorphos.
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Caption: Emergency Response Plan for a Fenchlorphos Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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